Cas no 1048912-73-7 (5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine)

• Product Name: 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine
• CAS No: 1048912-73-7
• MF: C₁₀H₁₃F₃N₄O
• MW: 262.231631994247
• MDL: MFCD11100216
• CID: 4569578
• PubChem ID: 27282734
• Update Time: 2025-10-29

5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-4-piperazino-2-(trifluoromethyl)pyrimidine
• Pyrimidine, 5-methoxy-4-(1-piperazinyl)-2-(trifluoromethyl)-
• 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine
• 5-methoxy-4-piperazin-1-yl-2-(trifluoromethyl)pyrimidine
• CHEMBL5027345
• MFCD11100216
• 5-methoxy-4-(piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
• AKOS005072403
• EC-0743
• 1048912-73-7
• CS-0335541
• YRB91273

• MDL： MFCD11100216
• Inchi： 1S/C10H13F3N4O/c1-18-7-6-15-9(10(11,12)13)16-8(7)17-4-2-14-3-5-17/h6,14H,2-5H2,1H3
• InChI Key： PCNXIHPTXWRZJW-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(OC)C(N2CCNCC2)=N1

Computed Properties

• Exact Mass: 262.10414554g/mol
• Monoisotopic Mass: 262.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Melting Point: 101-102°

5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine Security Information

• HazardClass：IRRITANT

Additional information on 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine

Introduction to 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine (CAS No. 1048912-73-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine, identified by its CAS number 1048912-73-7, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework integrates several key pharmacological motifs, including a methoxy group, a piperazine moiety, and a trifluoromethyl substituent, which collectively contribute to its remarkable biological activity and synthetic utility.

The presence of the trifluoromethyl group in the pyrimidine ring is particularly noteworthy, as this moiety is well-documented for its ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. This feature has made 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine a valuable scaffold for the development of novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and infectious disorders. Recent advancements in computational chemistry and structure-based drug design have further highlighted the potential of this compound as a lead candidate for further optimization.

The piperazino substituent in the molecule introduces a secondary amine functionality, which is known to modulate receptor interactions and improve drug solubility. This structural element has been extensively explored in the design of central nervous system (CNS) therapeutics, where it enhances blood-brain barrier penetration. In addition, the methoxy group at the 5-position of the pyrimidine ring contributes to electronic modulation, influencing both reactivity and biological activity. Together, these functional groups create a dynamic chemical platform that is amenable to diverse derivatization strategies.

Recent studies have demonstrated the compound’s potential in inhibiting key enzymatic pathways involved in tumor progression. Specifically, derivatives of 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine have shown promising activity against kinases and other targets implicated in cancer metabolism. The trifluoromethyl group’s ability to stabilize reactive intermediates has been particularly exploited in designing inhibitors with enhanced potency and selectivity. Furthermore, the piperazine moiety has been shown to interact with allosteric sites on protein targets, providing an additional layer of pharmacological modulation.

In the realm of medicinal chemistry, the synthesis of 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine has been optimized through multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have enabled efficient production scales suitable for both academic research and industrial applications. The compound’s stability under various storage conditions has also been a subject of interest, with studies indicating that proper handling can significantly prolong its shelf life.

The biological evaluation of 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine has revealed intriguing interactions with cellular pathways relevant to neurodegenerative diseases. Preclinical data suggest that this compound modulates neurotransmitter release and receptor signaling, making it a candidate for treating conditions such as Alzheimer’s disease and Parkinson’s disease. The trifluoromethyl group’s influence on electronic properties has been particularly linked to enhanced binding affinity for biologically relevant targets, while the piperazine moiety contributes to favorable pharmacokinetic profiles.

Advances in high-throughput screening (HTS) technologies have accelerated the discovery pipeline for compounds like 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine, allowing for rapid identification of hits with therapeutic potential. Computational modeling techniques have played a crucial role in predicting binding modes and optimizing lead structures before experimental validation. These computational approaches have not only shortened development timelines but also reduced costs associated with traditional drug discovery processes.

The role of 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine in addressing emerging infectious diseases has also been explored. Its structural features make it an attractive candidate for developing antiviral agents targeting RNA-dependent RNA polymerases found in viruses such as influenza and coronaviruses. The trifluoromethyl group’s ability to mimic acetyl groups has been leveraged to design inhibitors that disrupt viral replication cycles without significant off-target effects.

In conclusion, 5-Methoxy-4-piperazino-2-(trifluoromethyl)-pyrimidine (CAS No. 1048912-73-7) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutics. Its unique combination of pharmacophoric elements—methoxy, piperazino, and trifluoromethyl—has positioned it as a versatile scaffold for addressing diverse therapeutic challenges. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.